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Compound of Interest

Compound Name: SIRT-IN-1

Cat. No.: B1443639 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SIRT-IN-1. The following procedures for personal

protective equipment (PPE), operational handling, and disposal are based on general

laboratory safety protocols and data from similar chemical compounds, in the absence of a

specific Safety Data Sheet (SDS) for SIRT-IN-1.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data for SIRT-IN-1 is not readily available, related sirtuin inhibitors can

cause skin and eye irritation, may be harmful if swallowed, and can be toxic to aquatic life.[1][2]

Therefore, a cautious approach is mandatory.

Minimum Required PPE:

Hand Protection: Wear chemical-resistant gloves such as nitrile or butyl rubber.[3][4] Always

inspect gloves before use and remove them using the proper technique to avoid skin

contact. Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.[5][6]

Eye and Face Protection: Use safety glasses with side shields or goggles to protect against

splashes.[7][8] If there is a significant risk of splashing, a face shield should be worn in

addition to goggles.[7][9]
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Body Protection: A standard laboratory coat must be worn at all times.[5][6] For procedures

with a higher risk of splashes, consider an impervious apron. Ensure that legs are fully

covered (long pants) and wear closed-toe shoes.[5][8]

Respiratory Protection: SIRT-IN-1 is typically handled as a solid or in a DMSO solution,

which does not typically pose a significant inhalation hazard.[10] However, if you are

handling the powder and there is a risk of generating dust, or if you are creating aerosols,

work in a chemical fume hood and use an appropriate respirator.[2]

Quantitative Data for SIRT-IN-1

Target(s) SIRT1, SIRT2, SIRT3

IC50 Values SIRT1: 15 nMSIRT2: 10 nMSIRT3: 33 nM

Solubility In DMSO: 3.89 mg/mL (10 mM)

Storage (Solid Form) -20°C for up to 3 years

Storage (Stock Solution) -80°C for up to 1 year (aliquoting recommended)

Source: TargetMol[11]

Operational Plan: Handling and Storage
Adherence to standard laboratory practices is essential to minimize exposure and ensure

experimental integrity.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the solid compound at -20°C in a tightly sealed container.[2][11]

Store stock solutions at -80°C.[2][11] To prevent degradation from repeated freeze-thaw

cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[11]

Weighing the Compound:
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When handling the solid (powder) form, conduct all weighing operations within a chemical

fume hood or a ventilated balance enclosure to minimize inhalation risk.

Use appropriate anti-static techniques when weighing the powder.

Preparing Solutions (Protocol): This protocol details the preparation of a 10 mM stock solution

and a 10 µM working solution.

Pre-warm Solvents: Before use, preheat the DMSO and the cell culture medium/buffer to

37°C to prevent the compound from precipitating out of solution.[11]

Prepare 10 mM Stock Solution:

Calculate the required volume of DMSO to achieve a 10 mM concentration. For example,

to make 1 mL of a 10 mM solution from SIRT-IN-1 (Molecular Weight: 389.44 g/mol ), you

would dissolve 3.89 mg of the compound in 1 mL of DMSO.

Add the calculated volume of DMSO to the vial containing the solid SIRT-IN-1.

If necessary, use sonication or gentle vortexing to ensure the compound is fully dissolved.

[11]

Prepare 10 µM Working Solution (Example):

To avoid precipitation when diluting in an aqueous medium, perform a serial dilution.[11]

First, dilute the 10 mM DMSO stock solution 1:10 in DMSO to create a 1 mM intermediate

solution.

Then, dilute the 1 mM intermediate solution 1:100 in your final aqueous buffer or cell

culture medium. For example, add 10 µL of the 1 mM solution to 990 µL of medium to get

a final concentration of 10 µM.

A step-by-step workflow for preparing SIRT-IN-1 solutions.

Emergency Procedures
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Spills: In case of a spill, alert personnel in the area. If the substance is in DMSO, be aware

that DMSO can facilitate skin absorption. Wear appropriate PPE, absorb the spill with an

inert material (e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean

the spill area thoroughly.

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes.[1] Remove contaminated clothing.[3] Seek medical attention if irritation develops or

persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, wash out their mouth with

water.[1] Seek immediate medical attention.

Disposal Plan
All chemical waste must be disposed of according to institutional and local regulations.

Unused Compound/Solutions: Do not dispose of SIRT-IN-1 or its solutions down the drain.[5]

Collect all waste containing SIRT-IN-1 in a clearly labeled, sealed hazardous waste

container.

Contaminated Materials: Any materials used to handle SIRT-IN-1 (e.g., pipette tips, gloves,

absorbent pads) should be considered chemical waste and disposed of in the designated

solid hazardous waste container.

Given that similar compounds are very toxic to aquatic life, it is critical to prevent any release

into the environment.[2]

Relevant Biological Pathway
SIRT-IN-1 is an inhibitor of Sirtuin 1 (SIRT1), a key regulator of cellular metabolism and stress

responses. SIRT1 is a crucial component of the AMPK signaling pathway, which plays a central

role in managing cellular energy. Understanding this pathway provides context for the

mechanism of action of SIRT-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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